Cas no 90293-63-3 (3-hydroxy-6-(hydroxymethyl)-2-(4-methylpiperazin-1-yl)methyl-4H-pyran-4-one)

• Product Name: 3-hydroxy-6-(hydroxymethyl)-2-(4-methylpiperazin-1-yl)methyl-4H-pyran-4-one
• CAS No: 90293-63-3
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 812230
• PubChem ID: 340034
• Update Time: 2025-08-05

3-hydroxy-6-(hydroxymethyl)-2-(4-methylpiperazin-1-yl)methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,3-hydroxy-6-(hydroxymethyl)-2-[(4-methyl-1-piperazinyl)methyl]-
• 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperazin-1-yl)methyl]pyran-4-one
• 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperazin-1-yl)methyl]-4H-pyran-4-one
• Oprea1_117451
• SMR000151380
• Z56808896
• AKOS000808180
• Oprea1_154518
• SR-01000445607-1
• HMS2425K20
• 3-hydroxy-6-(hydroxymethyl)-2-((4-methylpiperazin-1-yl)methyl)-4H-pyran-4-one
• MLS000536457
• IFLab1_003589
• DTXSID80321063
• NSC-369313
• SR-01000445607
• 3-hydroxy-6-(hydroxymethyl)-2-[(4-methyl-1-piperazinyl)methyl]-4H-pyran-4-one
• F0815-0053
• IDI1_009696
• HMS1422D03
• 90293-63-3
• CHEMBL1343887
• NSC369313
• EU-0072961
• 3-hydroxy-6-(hydroxymethyl)-2-(4-methylpiperazin-1-yl)methyl-4H-pyran-4-one

• Inchi： 1S/C12H18N2O4/c1-13-2-4-14(5-3-13)7-11-12(17)10(16)6-9(8-15)18-11/h6,15,17H,2-5,7-8H2,1H3
• InChI Key： HBWVBIPBALSSJX-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(=C1CN1CCN(C)CC1)O)=O

Computed Properties

• Exact Mass: 254.127
• Monoisotopic Mass: 254.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 466.9°C at 760 mmHg
• Flash Point: 236.1°C
• Refractive Index: 1.588
• PSA: 77.15000
• LogP: -0.53910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives